Cas no 2098024-71-4 (4-Chloro-6-vinylpyrimidine)
4-Chloro-6-vinylpyrimidine structure
Product Name:4-Chloro-6-vinylpyrimidine
CAS No:2098024-71-4
MF:C6H5ClN2
MW:140.570299863815
CID:5727574
PubChem ID:118155850
Update Time:2023-10-27
4-Chloro-6-vinylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-vinylpyrimidine
- Pyrimidine, 4-chloro-6-ethenyl-
- 2098024-71-4
- 4-chloro-6-ethenylpyrimidine
- SCHEMBL16814050
- F1967-3820
- AKOS026714554
-
- Inchi: 1S/C6H5ClN2/c1-2-5-3-6(7)9-4-8-5/h2-4H,1H2
- InChI Key: MUDLVCVGWWYNPH-UHFFFAOYSA-N
- SMILES: C1=NC(C=C)=CC(Cl)=N1
Computed Properties
- Exact Mass: 140.0141259g/mol
- Monoisotopic Mass: 140.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 233.6±28.0 °C(Predicted)
- pka: -0.17±0.17(Predicted)
4-Chloro-6-vinylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C253306-100mg |
4-Chloro-6-vinylpyrimidine |
2098024-71-4 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C253306-500mg |
4-Chloro-6-vinylpyrimidine |
2098024-71-4 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C253306-1g |
4-Chloro-6-vinylpyrimidine |
2098024-71-4 | 1g |
$ 660.00 | 2022-04-01 | ||
| Life Chemicals | F1967-3820-0.25g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F1967-3820-0.5g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F1967-3820-1g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F1967-3820-2.5g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F1967-3820-5g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F1967-3820-10g |
4-chloro-6-vinylpyrimidine |
2098024-71-4 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
4-Chloro-6-vinylpyrimidine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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